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Compound of Interest

Compound Name:
Methyl 4-methylmorpholine-2-

carboxylate

Cat. No.: B11783295

Get Quote

Executive Summary & Compound Profile
Methyl 4-methylmorpholine-2-carboxylate is a functionalized morpholine derivative featuring

a tertiary amine and a methyl ester. It serves as a pivotal intermediate in the development of

PI3K inhibitors, serine-derived peptidomimetics, and chiral auxiliaries. Its characterization relies

on distinguishing the N-methyl and O-methyl signals and verifying the integrity of the

morpholine ring.
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Property Data

IUPAC Name Methyl 4-methylmorpholine-2-carboxylate

CAS Number 1548790-15-3

Molecular Formula C₇H₁₃NO₃

Molecular Weight 159.18 g/mol

Appearance Colorless to pale yellow oil

Solubility
Soluble in MeOH, DCM, CHCl₃; moderate water

solubility

Synthesis & Formation Pathway
Understanding the synthesis provides context for impurity profiling (e.g., unreacted N-H

precursor or ring-opening byproducts). The compound is typically accessed via the cyclization

of serine derivatives or the N-methylation of methyl morpholine-2-carboxylate.

Primary Route:N-Methylation of Methyl Morpholine-2-carboxylate.
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Figure 1: Synthesis via Eschweiler-Clarke methylation, avoiding quaternary ammonium salt

formation common with methyl iodide.

Spectroscopic Data Analysis
3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H NMR spectrum is characterized by two distinct singlets (N-Me and O-Me) and a

complex aliphatic region corresponding to the morpholine ring protons.
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¹H NMR Data (400 MHz, CDCl₃)
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¹³C NMR Data (100 MHz, CDCl₃)

Carbonyl (C=O): 170.5 ppm (Typical ester resonance).

C-2 (Chiral Center): 74.8 ppm (Deshielded by O and C=O).

C-6 (O-CH₂): 66.2 ppm.

C-3 (N-CH₂): 58.5 ppm.

C-5 (N-CH₂): 55.1 ppm.

O-CH₃: 52.3 ppm.

N-CH₃: 46.1 ppm.

Expert Insight: The chemical shift difference between C-3 and C-5 arises from the proximity to

the chiral center at C-2. In enantiopure samples, verify the absence of minor diastereomer

peaks if the synthesis involved non-stereoselective steps.

3.2. Mass Spectrometry (MS)
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The mass spectrum is dominated by the stability of the morpholine ring and the labile ester

group.

Ionization Mode: ESI (+) or EI (70 eV).

Molecular Ion:

[M+H]⁺ (ESI):m/z 160.10 (Calculated: 160.097).

[M]⁺ (EI):m/z 159.

Fragmentation Pattern (EI):

m/z 100: [M – COOCH₃]⁺ (Base Peak). Loss of the carbomethoxy group is the primary

fragmentation pathway, leaving the stable N-methylmorpholinyl cation.

m/z 70: Ring cleavage (Retro-Diels-Alder type fragmentation).

m/z 42: [CH₂=N-CH₃]⁺ fragment.

3.3. Infrared (IR) Spectroscopy
1735–1750 cm⁻¹: C=O Stretch (Strong, Ester).

1150–1200 cm⁻¹: C-O-C Stretch (Ether/Ester).

2780–2850 cm⁻¹: C-H Stretch (N-CH₃, characteristic "Bohlmann bands" if lone pair is

antiperiplanar to C-H, though less pronounced in 4-substituted morpholines).

Absence: No broad O-H (3200-3500 cm⁻¹) or N-H (3300 cm⁻¹) bands, confirming full

methylation.

Experimental Protocols
Protocol A: Sample Preparation for NMR

Solvent: CDCl₃ (Chloroform-d) is standard. If the HCl salt is used, neutralize with Na₂CO₃ in

D₂O or use DMSO-d₆.

Concentration: 10–15 mg in 0.6 mL solvent.
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Reference: TMS (0.00 ppm) or residual CHCl₃ (7.26 ppm).

Protocol B: Impurity Profiling (GC-MS)
To quantify the unmethylated precursor (Methyl morpholine-2-carboxylate):

Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).

Carrier Gas: Helium at 1.0 mL/min.

Temperature Program: 60°C (2 min) → 15°C/min → 250°C (5 min).

Detection: The N-H precursor (MW 145) will elute after the N-Me product (MW 159) on non-

polar columns due to hydrogen bonding, or before depending on derivatization. Monitor m/z

146 ([M+H]⁺ of precursor).

Fragmentation & Logic Diagram
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Figure 2: Proposed ESI-MS fragmentation pathway for structural confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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